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(S)-2-Amino-5-(Cbz-amino)-1-

pentanol

Cat. No.: B12277794

Get Quote

Peptides are central to a vast array of physiological processes, making them prime candidates

for therapeutic intervention.[1] However, their application as drugs is often hindered by inherent

limitations, including susceptibility to proteolytic degradation and poor bioavailability.[2]

Peptidomimetics are designed to overcome these challenges by mimicking the structure and

function of natural peptides while incorporating non-natural elements to enhance stability and

pharmacokinetic properties.[1][3] The rational design of these molecules relies on a toolbox of

specialized building blocks that introduce conformational constraints, modify the peptide

backbone, or present novel side-chain functionalities.[4][5]

(S)-2-Amino-5-(Cbz-amino)-1-pentanol is a trifunctional chiral building block of significant

interest in this field. Its structure offers a unique combination of reactive sites: a primary amine

at a chiral center, a primary alcohol, and a selectively-deprotectable carbobenzyloxy (Cbz)-

protected amine on a flexible linker. This arrangement allows for its strategic incorporation into

peptide sequences to create novel structures with enhanced therapeutic potential. This guide

details its application, providing both the "how" and the "why" behind its use in modern drug

discovery.
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The utility of (S)-2-Amino-5-(Cbz-amino)-1-pentanol stems from its distinct functional groups,

which can be addressed with orthogonal chemical strategies. Understanding these features is

key to designing effective synthetic routes.

Primary Amine at a Chiral Center (C2): This is the primary site for standard peptide bond

formation. Its (S)-configuration allows for the creation of stereochemically defined

peptidomimetics, which is crucial for specific receptor interactions.[6]

Primary Alcohol (C1): The hydroxyl group can serve as a stable C-terminal mimic, replacing

the native carboxylic acid. This modification is known to increase resistance to

carboxypeptidases. It can also be used as an anchor point for solid-phase synthesis or for

conjugation to other molecules.

Cbz-Protected Terminal Amine (C5): The Cbz group is a robust protecting group, stable to

the conditions of standard Fmoc- or Boc-based peptide synthesis.[7] It can be selectively

removed at a later stage, typically via catalytic hydrogenation, to unmask a primary amine.

This "latent" functional group is ideal for post-synthesis modifications, such as side-chain

cyclization, branching, or the attachment of reporter tags or solubility enhancers.
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(S)-2-Amino-5-(Cbz-amino)-1-pentanol

Key Functional SitesPrimary Amine (C2)
- Site for N-terminal elongation
- Defines stereochemistry (S)

Peptide Coupling

Primary Alcohol (C1)
- C-terminal mimic

- Resin anchor point

Esterification / C-Terminus

Cbz-Protected Amine (C5)
- Orthogonal protection

- Site for late-stage side-chain modification
Side-Chain Derivatization

Click to download full resolution via product page

Caption: Key reactive sites of (S)-2-Amino-5-(Cbz-amino)-1-pentanol.

Application 1: Backbone Modification via N-Terminal
Peptide Coupling
The most direct application of this building block is its incorporation into a growing peptide

chain. The primary amine at the C2 position acts as a standard nucleophile for coupling to an

activated carboxylic acid of an incoming amino acid. This workflow is compatible with both

solid-phase and solution-phase synthesis.
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Incorporating an amino alcohol unit into the peptide backbone replaces a standard amide bond

with a hydroxylated linkage. This modification disrupts the regular hydrogen bonding pattern of

secondary structures and, more importantly, introduces a site that is resistant to cleavage by

many proteases. The choice of coupling reagent is critical to ensure high yield and prevent

racemization at the adjacent chiral center. Modern uronium/aminium reagents like HATU or

HBTU are preferred as they are highly efficient and minimize this risk.[8]
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Start:
Resin-Bound Peptide (Peptide-NH2)

1. Prepare Activated Amino Acid
(e.g., Fmoc-AA-OH + HATU/DIPEA)

2. Couple to (S)-2-Amino-5-(Cbz-amino)-1-pentanol
- Add building block in solution
- Add activated Fmoc-AA-OH

Activate

3. Result:
Fmoc-AA-(S)-2-Amino-5-(Cbz-amino)-1-pentanol

Form Amide Bond

4. Standard SPPS Cycles
- Fmoc Deprotection (Piperidine)

- Couple next Amino Acid

Elongate

Final Peptidomimetic

Repeat & Cleave

 

Start:
2-Chlorotrityl Chloride Resin

1. Swell Resin in DCM

2. Add (S)-2-Amino-5-(Cbz-amino)-1-pentanol
and DIPEA in DCM

Prepare

3. Agitate for 1-2 hours

Immobilize

4. Cap Unreacted Sites
(DCM/MeOH/DIPEA)

Loaded Resin:
Resin-O-CH2-...

Ready for SPPS

5. Proceed with Standard
Fmoc-SPPS Cycles

Final Peptidomimetic Alcohol

Synthesize & Cleave

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12277794/docs?utm_src=pdf-body-img#introduction-the-need-for-peptidomimetics-and-the-role-of-specialized-building-blocks
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12277794?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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